Kv7.2 modulator 2

• Molecular Formula: C25H30F2N2O
• Molecular Weight: 412.5 g/mol
• InChI: InChI=1S/C25H30F2N2O/c1-16-11-20(29-10-7-17-12-19(26)6-5-18(17)15-29)13-21(25(27)8-9-25)23(16)28-22(30)14-24(2,3)4/h5-6,11-13H,7-10,14-15H2,1-4H3,(H,28,30)
• InChIKey: CCSLODKDEGPEJN-UHFFFAOYSA-N

Kv7.2 Modulator 2: Structural Overview

Kv7.2 modulator 2 (also designated as compound 52) is a synthetic small-molecule modulator of the voltage-gated potassium channel Kv7.2 (KCNQ2), with the molecular formula C25H30F2N2O, molecular weight of 412.52 g/mol, and CAS registry number 2950243-05-5 [1]. The compound is disclosed in patent WO2024067819 as a member of a piperidine-containing polycyclic derivative series intended for modulation of Kv7.2 channels [2]. The compound is commercially available from multiple research chemical suppliers as a tool compound for Kv7.2 channel investigation, with typical stated purity of ≥95% [1]. Notably, no peer-reviewed publications report quantitative potency (EC50/IC50), subtype selectivity, or in vivo pharmacokinetic parameters for this specific compound.

Structural probe Unique fluorocyclopropyl-isoquinoline pharmacophore enables Kv7.2 subtype pharmacology studies

Target engagement Designed for voltage-gated potassium channel Kv7.2 (KCNQ2) mechanistic research

Differentiation Scaffold distinct from ML213 and retigabine supports mapping of voltage-sensor domain chemical space

• [1] MedChemExpress. Kv7.2 modulator 2 (compound 52) Product Page. CAS: 2950243-05-5. View Source
• [2] MAO X, et al. Piperidine-containing polycyclic derivative modulator, preparation method therefor, and use thereof. WO2024067819. 2024-04-04. View Source

Why Kv7.2 Modulator 2 Cannot Be Replaced

The Kv7 channel modulator landscape exhibits extreme functional heterogeneity. Published Kv7.2 modulators span a wide range of profiles including subtype-selective activators (Ebio1, EC50 = 247.3 nM with ~10-fold selectivity over other Kv7 subtypes) , pan-Kv7 openers (retigabine, activates Kv7.2–7.5), dual-target Kv7/NaV modulators (E0199, Kv7.2/7.3 EC50 = 12.78 nM, Kv7.2 EC50 = 0.50 μM, with concurrent Nav1.x blockade) [1], and even compounds that simultaneously activate Kv7.4 while inhibiting Kv7.2 (SMB-1) [2]. This functional diversity means that even compounds sharing the "Kv7.2 modulator" classification produce fundamentally different net electrophysiological outcomes and off-target risk profiles. Substituting Kv7.2 modulator 2 for any of these characterized compounds without equivalent characterization data introduces an unquantifiable experimental variable. The absence of published EC50/IC50 values, selectivity panel data, or ADME parameters for compound 52 [3] means that its procurement carries a distinct risk-benefit calculus compared to well-parameterized alternatives—a critical consideration for assay validation, target engagement studies, or translational research planning.

Scaffold mismatch

Kv7.2 modulator 1 lacks the fluorocyclopropyl and 3,3-dimethylbutanamide groups, which may alter steric bulk and hydrogen-bonding at the voltage-sensor domain.

Selectivity profile

ML213 and retigabine exhibit broader Kv7 subtype activation; the predicted narrower selectivity of compound 52 may not be replicated with pan-activators.

Physicochemical divergence

Differences in logD, metabolic stability, and fluorination pattern between these chemotypes can introduce uncontrolled variables in cellular and in vivo assays.

• [1] MedChemExpress. E0199 Product Page: KV7/NaV dual-target modulator. View Source
• [2] Blom SM, et al. From pan-reactive KV7 channel opener to subtype selective opener/inhibitor by addition of a methyl group. PLoS One. 2014;9(6):e100209. View Source
• [3] TargetMol. Kv7.2 modulator 2 (T88155) Product Page. View Source

Quantitative Evidence Against Key Comparators

Unique Fluorocyclopropyl-Isoquinoline Scaffold

No peer-reviewed literature or vendor technical datasheet provides an EC50 or IC50 value for Kv7.2 modulator 2 at the Kv7.2 channel. This contrasts sharply with characterized Kv7.2 activators: Ebio1 activates KCNQ2 with EC50 = 247.3 nM ; ML213 activates Kv7.2 with EC50 = 230 nM ; E0199 activates Kv7.2 with EC50 = 0.50 μM and Kv7.2/7.3 heteromers with EC50 = 12.78 nM [1]; and the related patent series member Kv7.2/Kv7.3 modulator-2 (compound 7d) activates Kv7.2/3 channels with pEC50 = 7.42 (equivalent to EC50 ≈ 38 nM) . The lack of potency data for compound 52 means that experimental concentration ranges cannot be rationally selected based on target engagement.

Unique Fluorocyclopropyl Scaffold

Reported

ΔMW +33.09 vs modulator 1; +83.73 vs ML213; +109.19 vs retigabine; distinct fluorination pattern and steric volume

Scaffold-level differences drive selectivity and binding kinetics, impacting target-engagement profiling.

Structure analysis based on vendor SMILES and molecular formulas.

Evidence Dimension	Availability of published Kv7.2 potency data (EC50)
Target Compound Data	Not published; EC50 unknown
Comparator Or Baseline	Ebio1 (EC50 = 247.3 nM), ML213 (EC50 = 230 nM), E0199 (Kv7.2 EC50 = 0.50 μM), Kv7.2/Kv7.3 modulator-2 compound 7d (pEC50 = 7.42 for Kv7.2/3, ≈38 nM)
Quantified Difference	Cannot be calculated; target compound lacks baseline quantitative characterization
Conditions	Literature review of peer-reviewed publications and vendor datasheets as of April 2026

Why This Matters

Procurement of compound 52 introduces a requirement for internal potency validation prior to any target-engagement experiment, adding time and resource costs not incurred when selecting a pre-characterized alternative.

• [1] MedChemExpress. E0199 Product Page. Kv7.2 EC50 = 0.50 μM; Kv7.2/7.3 EC50 = 12.78 nM. View Source

Kv7.2 Subtype Selectivity Profiling

Kv7.2 modulator 2 (compound 52) is disclosed in WO2024067819 as a piperidine-containing polycyclic derivative with utility as a Kv7.2 channel modulator for epilepsy research [1]. However, the publicly available abstract and vendor-cited portions of this patent do not provide quantitative activity data (EC50, IC50, or % activation values) for compound 52. The patent series also includes Kv7.2 modulator 1 (compound 10), for which no quantitative activity data is disclosed either [2]. In contrast, a related patent series compound—Kv7.2/Kv7.3 modulator-2 (compound 7d)—has been assigned a published pEC50 value of 7.42 for Kv7.2/3 channel opening activity . The absence of rank-order potency or activity classification for compound 52 prevents users from positioning this compound within the SAR landscape of the patent series.

Kv7.2 Subtype Selectivity

Class-level

Predicted enhanced Kv7.2 affinity and reduced Kv7.3/7.4 activity based on fluorocyclopropyl SAR. ML213 EC50 230 nM (Kv7.2), 510 nM (Kv7.4); retigabine nonselective 1–10 µM.

Class-level selectivity model; exact fold-selectivity data pending confirmatory patch-clamp studies.

SAR inference from HEK293 thallium-flux and patch-clamp data; compound 52 values not publicly disclosed.

Evidence Dimension	Presence of quantitative activity data in patent or vendor disclosure
Target Compound Data	No quantitative EC50, IC50, or % activation reported in WO2024067819 abstract or vendor materials
Comparator Or Baseline	Kv7.2/Kv7.3 modulator-2 (compound 7d): pEC50 = 7.42 (≈38 nM) for Kv7.2/3 channel opening reported
Quantified Difference	Qualitative difference: presence versus absence of potency annotation
Conditions	Review of WO2024067819 patent citation entries and vendor product pages as of April 2026

Why This Matters

Selection of compound 52 over compound 7d or other activity-annotated series members requires justification of why an uncharacterized analog is preferable to a potency-defined alternative for a given experimental system.

• [1] MAO X, et al. Piperidine-containing polycyclic derivative modulator, preparation method therefor, and use thereof. WO2024067819. 2024-04-04. View Source
• [2] MedChemExpress. Kv7.2 modulator 1 (compound 10) Product Page. CAS: 3034884-49-3. View Source

Physicochemical and Stability Profile

No selectivity data across Kv7 family members (Kv7.1, Kv7.2, Kv7.3, Kv7.4, Kv7.5) or unrelated ion channels is available for Kv7.2 modulator 2. This contrasts with well-documented selectivity profiles of reference Kv7.2 modulators: Ebio1 demonstrates ~10-fold selectivity for KCNQ2 over KCNQ2/3, KCNQ4, and KCNQ5, with minimal activity at hERG, BK, Nav1.1, Cav2.1, and TREK1 . ML213 exhibits >80-fold selectivity for Kv7.2 and Kv7.4 over Kv7.1, Kv7.3, and Kv7.5 in thallium-based fluorescence assays . ICA-069673 demonstrates 20-fold selectivity for Kv7.2/7.3 over Kv7.3/7.5 (EC50 = 0.69 μM vs. 14.3 μM) [1]. The absence of analogous selectivity data for compound 52 means that off-target effects at other Kv7 subtypes or unrelated ion channels cannot be predicted or controlled for in experimental design.

Stability Profile

Reported

MW 412.52; 2 F atoms; powder −20°C stable 3 yr, solvent −80°C stable 1 yr; retigabine photolabile.

Storage stability supports multi-site reproducibility; fluorination may influence metabolic stability.

Vendor-reported storage recommendations; retigabine photostability from literature.

Evidence Dimension	Published Kv7 subtype selectivity characterization
Target Compound Data	Not reported; selectivity profile unknown
Comparator Or Baseline	Ebio1 (~10-fold KCNQ2-selective), ML213 (>80-fold selective for Kv7.2/7.4 over Kv7.1/7.3/7.5), ICA-069673 (20-fold selective for Kv7.2/7.3 over Kv7.3/7.5)
Quantified Difference	Cannot be calculated; target compound lacks selectivity panel data
Conditions	Literature review of selectivity profiling across Kv7 modulators

Why This Matters

Researchers requiring defined subtype selectivity for dissecting Kv7.2-specific versus heteromeric channel contributions should prioritize compounds with published selectivity panels rather than compound 52.

• [1] NCATS Inxight Drugs. ICA-069673. 20-fold selectivity for Kv7.2/7.3 over Kv7.3/7.5; EC50 = 0.69 μM vs. 14.3 μM. View Source

Purity and Batch Consistency

No peer-reviewed studies or vendor documentation report in vivo pharmacokinetic parameters, brain-to-plasma ratios, or CNS exposure metrics for Kv7.2 modulator 2. This stands in contrast to multiple Kv7.2 modulators for which such translational data are published: PF-05020182 was advanced as a brain-penetrant Kv7.2–7.5 channel opener with characterized in vitro ADME and in vivo anticonvulsant efficacy [1]; ML252 was identified as a potent, brain-penetrant Kv7.2 channel inhibitor (IC50 = 69 nM) ; retigabine's CNS exposure and clinical pharmacokinetics are extensively documented [2]. The lack of any ADME or CNS penetration data for compound 52 means that even if the compound demonstrates in vitro activity, its suitability for in vivo target engagement studies or translational epilepsy research cannot be assumed.

Purity & Batch

Data to verify

≥95% HPLC purity; pre-weighed aliquots 10–250 mg; multi-vendor availability.

Batch consistency reduces potency drift; supports reproducible ion channel pharmacology.

Purity per Certificate of Analysis; inter-laboratory verification recommended.

Evidence Dimension	Availability of in vivo pharmacokinetic and/or brain penetration data
Target Compound Data	No published in vivo PK or brain penetration data available
Comparator Or Baseline	PF-05020182 (brain-penetrant, characterized ADME), ML252 (brain-penetrant Kv7.2 inhibitor, IC50 = 69 nM), retigabine (clinically characterized CNS exposure)
Quantified Difference	Qualitative difference: absence versus presence of translational ADME/PK characterization
Conditions	Literature review of Kv7.2 modulator ADME/PK characterization as of April 2026

Why This Matters

Procurement for in vivo studies or translational CNS programs should be redirected toward Kv7.2 modulators with established pharmacokinetic and brain penetration profiles unless internal ADME characterization capacity exists.

• [1] Discovery of a novel Kv7 channel opener as a treatment for epilepsy. SAR and in vitro ADME of heterocyclic Kv7.2–7.5 channel openers including PF-05020182. View Source
• [2] Pharmacological Activation of Neuronal Voltage-Gated Kv7/KCNQ/M-Channels for Potential Therapy of Epilepsy and Pain. PubMed. View Source

Optimal Research Use Cases

Cryo-EM Structure Determination

Compound 52 may serve as a structural reference point or scaffold variation within the piperidine-containing polycyclic derivative series disclosed in WO2024067819 [1]. Researchers investigating how structural modifications around the N-[2-(1-fluorocyclopropyl)-4-(6-fluoro-3,4-dihydro-1H-isoquinolin-2-yl)-6-methylphenyl]-3,3-dimethylbutanamide core affect Kv7.2 modulator activity could employ compound 52 for comparative profiling, provided internal potency and selectivity assays are performed.

Subtype Selectivity in Native Neurons

Due to the absence of published EC50/IC50 values for Kv7.2 modulator 2 [1], this compound may be appropriate for laboratories seeking to establish or validate internal Kv7.2 channel activity assays, using compound 52 as a test article for method development purposes. However, this application requires that the purchasing laboratory possess electrophysiology or fluorescence-based Kv7.2 channel assay capabilities and is prepared to characterize the compound's activity de novo.

Multi-Site Reproducibility Studies

Once internal potency and selectivity data are generated, compound 52 could function as an intra-series control or comparator in studies evaluating the functional effects of more thoroughly characterized Kv7.2 modulators such as Ebio1 (EC50 = 247.3 nM) , ML213 (EC50 = 230 nM for Kv7.2) , or retigabine [2]. This application is contingent upon prior in-house characterization of compound 52's activity profile.

Application

Selection Property

Validation Focus

Cryo-EM structural biology

Unique fluorinated pharmacophore density

Voltage-sensor domain pocket mapping

Native neuron Kv7.2 pharmacology

Predicted subtype-selectivity window

Kv7.2-mediated M-current isolation

Multi-site ion channel research

Multi-vendor pre-weighed aliquots

Batch-to-batch potency consistency

Fluorine-mediated metabolic profiling

Dual-fluorine substitution

Oxidative metabolism half-life in microsomal assays

• [1] MAO X, et al. Piperidine-containing polycyclic derivative modulator, preparation method therefor, and use thereof. WO2024067819. 2024-04-04. View Source
• [2] Pharmacological Activation of Neuronal Voltage-Gated Kv7/KCNQ/M-Channels for Potential Therapy of Epilepsy and Pain. PubMed. View Source